1-ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol
Description
1-ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol is a useful research compound. Its molecular formula is C17H16N2S and its molecular weight is 280.39. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol and its derivatives have been researched for their potential in corrosion inhibition. One study focused on the corrosion inhibition properties of benzimidazole bearing 1,3,4-oxadiazoles, including derivatives similar to this compound, for mild steel in sulfuric acid. These inhibitors were found to form a protective layer on the mild steel surface, with their effectiveness substantiated by gravimetric, electrochemical, SEM, and computational studies. The adsorption of these inhibitors was described by Langmuir adsorption isotherm, indicating a mixed physisorption and chemisorption mechanism (Ammal, Prajila, & Joseph, 2018).
Antimicrobial Activity
Compounds structurally related to this compound have been evaluated for their antimicrobial activity. Specifically, imidazole derivatives have shown efficacy against various bacterial strains. For instance, a study on 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives highlighted their promising activity against selected microbial species, offering insights into their potential as antimicrobial agents (Gul et al., 2017).
Anti-corrosive and Kinetic Studies
Another application includes the study of 1,3,4-oxadiazole derivative bearing a 2-ethylbenzimidazole moiety, closely related to the compound of interest, which demonstrated high activity in the corrosion inhibition of mild steel in hydrochloric acid. The study combined weight loss technique, electrochemical impedance spectroscopy, and potentiodynamic polarization methods to confirm the high inhibition activity of the compound, showing that it adheres to Langmuir's adsorption isotherm. Kinetic parameters derived from the study further elucidated the compound's protective mechanism on the metal surface (Rugmini Ammal, Prajila, & Joseph, 2017).
Properties
IUPAC Name |
3-ethyl-4-(4-phenylphenyl)-1H-imidazole-2-thione |
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InChI |
InChI=1S/C17H16N2S/c1-2-19-16(12-18-17(19)20)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-12H,2H2,1H3,(H,18,20) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
PAWXWQHRIMTPIV-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CNC1=S)C2=CC=C(C=C2)C3=CC=CC=C3 |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2S |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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